Cas no 67899-29-0 (1,2-Dioxetan-3-one)

• Product Name: 1,2-Dioxetan-3-one
• CAS No: 67899-29-0
• MF: C₂H₂O₃
• MW: 74.0354809761047
• CID: 393958
• PubChem ID: 21932893
• Update Time: 2025-04-19

1,2-Dioxetan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2-Dioxetan-3-one
• dioxetan-3-one
• dioxetanone
• DTXSID50620297
• 67899-29-0

• Inchi： 1S/C2H2O3/c3-2-1-4-5-2/h1H2
• InChI Key： MKQRDVRSSVPGEB-UHFFFAOYSA-N
• SMILES： O1CC(=O)O1

Computed Properties

• Exact Mass: 74.00036
• Monoisotopic Mass: 74.000393922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 57.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxetanes